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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081

This guide provides a comprehensive examination of the Lewis structure of barium hydride
(BaH2), detailing its formation, the nature of its chemical bonds, and the fundamental principles
governing its structure. This document is intended for researchers, scientists, and professionals
in drug development who require a thorough understanding of the chemical properties of
alkaline earth metal hydrides.

Introduction to Barium Hydride

Barium hydride is an inorganic compound with the chemical formula BaHz.[1][2][3][4][5] It is
classified as a saline or ionic hydride, consisting of a barium cation (Ba2*) and two hydride
anions (H™).[1] This compound presents as a gray crystalline solid and is highly reactive,
particularly with water and oxygen.[1][2] The significant difference in electronegativity between
barium and hydrogen dictates the ionic nature of their bond.

Determination of Valence Electrons

The formation of any chemical bond is governed by the valence electrons of the constituent
atoms.

e Barium (Ba): As an alkaline earth metal in Group 2 of the periodic table, barium has two
valence electrons in its outermost shell.[6][7][8][9][10] Its ground state electron configuration
is [Xe] 6s2.[11] To achieve a stable noble gas configuration, barium readily loses these two
electrons.[6][9]
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e Hydrogen (H): Located in Group 1, a neutral hydrogen atom possesses one valence
electron.[12][13][14][15][16] To achieve the stable electron configuration of helium, hydrogen
can either lose, share, or gain an electron. In the case of barium hydride, it gains an electron.
[12][14]

The total number of valence electrons for one molecule of BaH: is calculated as follows:
(1 Ba atom x 2 valence e~) + (2 H atoms x 1 valence e~) = 4 valence electrons.

Electronegativity and Bond Character

The nature of the chemical bond between barium and hydrogen can be predicted by comparing
their electronegativity values on the Pauling scale.

e Barium (Ba): 0.89[17][18][19][20]

e Hydrogen (H): 2.20[21][22]

The difference in electronegativity (AEN) is:
AEN =2.20-0.89=1.31

A significant electronegativity difference (typically > 1.7 suggests ionic, but the context of a
metal and non-metal is key) indicates that the bond is predominantly ionic. The less
electronegative atom (barium) will transfer its valence electrons to the more electronegative
atom (hydrogen).

Formation of the lonic Bond and Lewis Structure

Given the large electronegativity difference, the formation of barium hydride involves the
complete transfer of electrons from the barium atom to the two hydrogen atoms.

e The barium atom donates its two valence electrons, one to each of the two hydrogen atoms.

e By losing two electrons, the barium atom becomes a positively charged ion (cation) with a
charge of +2 (Ba2*), achieving the stable electron configuration of the noble gas Xenon.
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e Each hydrogen atom accepts one electron, becoming a negatively charged ion (anion) with a
charge of -1 (H™). This gives each hydride ion the stable electron configuration of the noble
gas Helium.

e The resulting oppositely charged ions, Ba2* and two H~, are held together by strong
electrostatic forces of attraction, forming an ionic bond.

The Lewis structure represents this ionic arrangement, showing the resulting ions with their
respective charges and valence electron configurations.

Data Presentation

The pertinent quantitative data for understanding the Lewis structure of BaHz is summarized

below.
Electronegativi
Valence .
Atom Group ty (Pauling lon Formed
Electrons
Scale)
Barium (Ba) 2 2 0.89 Baz*
Hydrogen (H) 1 1 2.20 H-

Experimental Protocols: Structural Elucidation

The theoretical Lewis structure of ionic compounds like barium hydride is experimentally
verified using techniques such as X-ray Diffraction (XRD).

Methodology for X-ray Diffraction Analysis:

» Crystal Preparation: A single, high-quality crystal of barium hydride is isolated and mounted
on a goniometer head. Due to its reactivity, this process must be conducted under an inert
atmosphere (e.g., argon or nitrogen).[1]

o Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is
rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice. A
detector records the positions and intensities of the diffracted beams.
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 Structure Solution and Refinement: The diffraction pattern is analyzed to determine the unit
cell dimensions and the arrangement of atoms within the crystal. The electron density map is
calculated from the diffraction data, which reveals the positions of the barium and hydride
ions. This data confirms the orthorhombic crystal structure of BaH2 and the ionic nature of
the bonding.[1]
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Caption: Workflow of electron transfer from barium to hydrogen atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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